Cas no 2170771-47-6 (Piperazinedione-carbonyl D-Phenylglycyl-glycine)

• Product Name: Piperazinedione-carbonyl D-Phenylglycyl-glycine
• CAS No: 2170771-47-6
• MF: C₁₇H₂₀N₄O₆
• MW: 376.363903999329
• CID: 4558150
• PubChem ID: 139025519
• Update Time: 2025-05-26

Piperazinedione-carbonyl D-Phenylglycyl-glycine Chemical and Physical Properties

Names and Identifiers

• Piperacillin Impurity
• Piperacillin impurity 11/Piperacillin Glycine Impurity
• Piperazinedione-carbonyl D-Phenylglycyl-glycine
• Piperacillin Glycine Impurity
• (R)-(2-(4-Ethyl-2,3-dioxopiperazine-1-carboxamido)-2-phenylacetyl)glycine
• Piperacillin Impurity J(EP)
• Piperacillin Impurity J
• T7TNK83ZY8
• ((2R)-2-(4-ETHYL-2,3-DIOXOPIPERAZINE-1-CARBOXAMIDO)-2-PHENYLACETAMIDO)ACETIC ACID
• PIPERACILLIN SODIUM IMPURITY J [EP IMPURITY]
• 2170771-47-6

• Inchi： 1S/C17H20N4O6/c1-2-20-8-9-21(16(26)15(20)25)17(27)19-13(11-6-4-3-5-7-11)14(24)18-10-12(22)23/h3-7,13H,2,8-10H2,1H3,(H,18,24)(H,19,27)(H,22,23)/t13-/m1/s1
• InChI Key： ZMYFGCMGEPNTDP-CYBMUJFWSA-N
• SMILES： [C@@H](C1C=CC=CC=1)(C(=O)NCC(=O)O)NC(N1CCN(CC)C(=O)C1=O)=O

Computed Properties

• Exact Mass: 376.13828437g/mol
• Monoisotopic Mass: 376.13828437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 136Ų

Additional information on Piperazinedione-carbonyl D-Phenylglycyl-glycine

Recent Advances in the Study of Piperazinedione-carbonyl D-Phenylglycyl-glycine (CAS: 2170771-47-6)

Piperazinedione-carbonyl D-Phenylglycyl-glycine (CAS: 2170771-47-6) is a synthetic peptide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its unique structural properties, mechanism of action, and potential use in drug development, particularly in the treatment of cancer and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its biological activity, synthetic pathways, and future research directions.

The compound's structure, featuring a piperazinedione core coupled with D-phenylglycyl-glycine moieties, confers unique chemical properties that enhance its stability and bioavailability. Recent synthetic approaches have optimized the production of 2170771-47-6, enabling higher yields and purity, which are critical for preclinical and clinical studies. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve these improvements.

In vitro and in vivo studies have demonstrated the compound's potent inhibitory effects on specific enzymatic targets, including proteases and kinases involved in tumor progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2170771-47-6 exhibited significant antiproliferative activity against several cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing novel anticancer agents.

Further research has explored the compound's role in modulating immune responses. A recent preprint on bioRxiv highlighted its ability to enhance the activity of immune checkpoint inhibitors, thereby improving their efficacy in combination therapies. This synergistic effect could pave the way for new treatment regimens in immuno-oncology, addressing the limitations of current monotherapies.

Despite these promising results, challenges remain in the clinical translation of 2170771-47-6. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. Ongoing research is also investigating the compound's potential applications beyond oncology, including its use as an antimicrobial agent against drug-resistant pathogens.

In conclusion, Piperazinedione-carbonyl D-Phenylglycyl-glycine (2170771-47-6) represents a promising candidate for drug development, with multifaceted biological activities and therapeutic potential. Continued research efforts are essential to fully elucidate its mechanisms of action and optimize its clinical utility. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in modern medicine.